BENGHE Foundational & Exploratory

Check Availability & Pricing

2,2,4-Trimethylheptane molecular structure and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2,4-Trimethylheptane

Cat. No.: B082096

An In-depth Technical Guide to 2,2,4-
Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and physicochemical properties of 2,2,4-trimethylheptane. The information is curated for
professionals in research and development who require precise data for modeling, analysis,
and experimental design.

Molecular Identity and Structure

2,2,4-Trimethylheptane is a branched alkane, a saturated hydrocarbon with the general
formula CnH2n+2.[1] Its systematic IUPAC name is 2,2,4-trimethylheptane.[2] It is recognized
by the CAS Registry Number 14720-74-2.[3]

Molecular Formula: C1oH22[2][3][4][5]

The structural formula provides a more detailed representation of the covalent bonding within
the molecule. Below are several common representations:

e Condensed Formula: CH3CH2CH2CH(CHs)CH2C(CH3s)3

e SMILES (Simplified Molecular-Input Line-Entry System): CCCC(C)CC(C)(C)CI[2][4][5][6]
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¢ InChl (International Chemical Identifier): InChl=1S/C10H22/c1-6-7-9(2)8-10(3,4)5/h9H,6-
8H2,1-5H3[2][3][4][5]

The relationship between the molecular formula and its various structural representations is
crucial for understanding its chemical nature and behavior.

Logical Relationship of 2,2,4-Trimethylheptane Representations

Molecular Formula
C1oH22

describes

IUPAC Name
2,2,4-Trimethylheptane

is represented by

Condensed Structure
CH3(CH2)2CH(CH3)CH2C(CHs3)s

is encoded as is encoded as

SMILES
CCCC(C)CC(C)(C)C
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Structural Representations of 2,2,4-Trimethylheptane

Physicochemical Properties

The physical and chemical properties of 2,2,4-trimethylheptane are summarized in the table
below. These properties are essential for predicting its behavior in various experimental and

environmental conditions.
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Property Value Reference(s)
Molecular Weight 142.28 g/mol [B14151[7]
Monoisotopic Mass 142.172150702 Da [1][41[6]
Boiling Point 148.15 °C [5]

Melting Point -53.99 °C [7]

Density 0.7275 g/cm3 at 20 °C [51[7]

Water Solubility 0.0015 g/L (Predicted) [1]

logP (Octanol-Water) 5.52 (Predicted) [1]

Rotatable Bond Count 4 [11[7]

Polar Surface Area 0 Az [1]

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and identification of 2,2,4-
trimethylheptane. Available spectral information includes:

e Mass Spectrometry (Electron lonization): The NIST Chemistry WebBook provides mass
spectrum data for 2,2,4-trimethylheptane, which is crucial for determining its fragmentation
pattern and confirming its molecular weight.[8]

e 13C NMR Spectroscopy: Carbon-13 Nuclear Magnetic Resonance spectra are available and
provide information about the number and types of carbon atoms in the molecule.[4][9]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra can be used to identify the characteristic
vibrational modes of the molecule's functional groups.[4][9]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,2,4-trimethylheptane are
not readily available in the public domain, general analytical methods are established.

General Analytical Workflow:
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A common application of 2,2,4-trimethylheptane is as a modeling or calibration standard for
the analysis of other volatile organic compounds.[7][10] A typical experimental workflow for its
analysis from a sample matrix is outlined below.
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General Analytical Workflow for 2,2,4-Trimethylheptane
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Analytical Workflow for Volatile Compounds
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Methodology:

e Headspace Extraction: The headspace technique is a common method for extracting volatile
compounds like 2,2,4-trimethylheptane from solid or liquid samples.[10] This involves
heating the sample in a sealed vial to allow the volatile components to partition into the gas
phase above the sample.

o Gas Chromatography-Mass Spectrometry (GC-MS): The extracted headspace gas is then
typically injected into a gas chromatograph (GC) for separation from other components in the
mixture. The separated components then enter a mass spectrometer (MS) for detection and
identification based on their mass-to-charge ratio and fragmentation patterns.[8]

Applications
2,2,4-Trimethylheptane is primarily used in the following areas:
e Fuel Component: It is a component of jet fuels.[7][11]

o Calibration Standard: Due to its stability and defined properties, it serves as a modeling or
calibration standard for the analysis of other volatile compounds.[7][10]

This guide provides foundational data for 2,2,4-trimethylheptane. For more specific
applications or advanced research, consulting peer-reviewed literature and specialized
chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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